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dimethoxybenzoate

Cat. No.: B181869

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-bromo-3,5-dimethoxybenzoate is a halogenated aromatic compound that serves as
a versatile synthetic intermediate in the fields of medicinal chemistry and materials science. Its
substituted benzene ring structure, featuring a bromine atom and two methoxy groups,
provides a unique combination of reactivity and functionality. This allows for its use in a variety
of chemical transformations to construct more complex molecular architectures, particularly in
the development of novel therapeutic agents. This technical guide provides a comprehensive
overview of the synthesis, chemical properties, and potential applications of Methyl 4-bromo-
3,5-dimethoxybenzoate, with a focus on its role in drug discovery and development.

Chemical and Physical Properties

Methyl 4-bromo-3,5-dimethoxybenzoate is a white crystalline solid.[1] Its fundamental
chemical and physical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b181869?utm_src=pdf-interest
https://www.benchchem.com/product/b181869?utm_src=pdf-body
https://www.benchchem.com/product/b181869?utm_src=pdf-body
https://www.benchchem.com/product/b181869?utm_src=pdf-body
https://www.benchchem.com/product/b181869?utm_src=pdf-body
https://www.mdpi.com/2076-3921/11/4/786
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C10H11BrOa4 [2][3]
Molecular Weight 275.1 g/mol [2][3]
CAS Number 26050-64-6 [31[4]
Appearance White crystalline solid [1]
Melting Point 124-126 °C [3]
COC1=CC(C(=0)0C)=CcC(0C
SMILES [2]
)=C1Br
DBPNSECLVZPWET-
InChlKey [2]

UHFFFAOYSA-N

Synthesis of Methyl 4-bromo-3,5-

dimethoxybenzoate

Several synthetic routes to Methyl 4-bromo-3,5-dimethoxybenzoate have been reported,

primarily involving the esterification of 4-bromo-3,5-dimethoxybenzoic acid or the methylation

and bromination of precursors. Two common methods are detailed below.

Synthesis Workflow 1: Esterification of 4-bromo-3,5-
dimethoxybenzoic acid
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G-bromo-3,5-dimethoxybenzoic aci(D Thionyl chloride
Esterification

Catalyst
Gotassium carbonata Acetone

Base Solvent

G-bromo-s,s-dihydroxybenzoic acia

Methylation & Esterification

Dimethyl sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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